Cas no 6940-49-4 (3-Bromophthalide)

• Product Name: 3-Bromophthalide
• CAS No: 6940-49-4
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD00040520
• CID: 47095
• PubChem ID: 87564012
• Update Time: 2025-05-25

3-Bromophthalide Chemical and Physical Properties

Names and Identifiers

• 3-Bromoisobenzofuran-1(3H)-one
• 3-BROMOPHTHALIDE
• 3-bromo-1(3h)-isobenzofuranon
• 3-Bromophtalide
• 1(3H)-Isobenzofuranone, 3-bromo-
• BROMOPHTHALIDE
• 3-BROMO-1(3H)-ISOBENZOFURANONE
• 3-bromo-3H-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone,3-bromo-, (?à)-
• Phthalide, 3-bromo-(6CI,7CI)
• (?à)-3-Bromo-1(3H)-isobenzofuranone
• (?à)-3-Bromophthalide
• 3-Bromo-3H-isobenzofuran-1-one
• NSC 60137
• Phthalidyl bromide
• 3-bromo phthalide
• 2-Bromophthalide
• 1(3H)-Isobenzofuranone, bromo-
• 3-bromophthalid
• 3 bromo phthalide
• NSC60137
• PubChem12493
• 3-BROMO-PHTHALIDE
• 3-bromo-1-isobenzofuranone
• (+/-)-3-Bromophthalide
• CT
• W-104627
• 3-bromo-2-benzofuran-1(3H)-one
• CS-0044779
• AMY30555
• A19065
• MFCD00040520
• SCHEMBL12991705
• NSC-60137
• NS00044339
• SCHEMBL304982
• EN300-7361158
• AKOS016842775
• CLMSHAWYULIVFQ-UHFFFAOYSA-N
• 3-bromanyl-3H-2-benzofuran-1-one
• (+/-)-3-Bromo-1(3H)-isobenzofuranone
• FT-0615239
• 6940-49-4
• AS-14530
• DTXSID20884304
• B1068
• SY036169
• A844866
• EINECS 230-084-6
• AKOS005216059
• (1-Methyl-1H-benzoimidazol-2-yl)aceticacidethylester
• 3-bromo-1,3-dihydro-2-benzofuran-1-one
• AC7915
• 1H-Isobenzofuran-3-on-1-yl Bromide
• 3-Bromophthalide

• MDL： MFCD00040520
• Inchi： 1S/C8H5BrO2/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7H
• InChI Key： CLMSHAWYULIVFQ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 211.94700
• Monoisotopic Mass: 211.947292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.768
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 138°C/3mmHg(lit.)
• Flash Point: 139.4 °C
• Refractive Index: 1.639?
• PSA: 26.30000
• LogP: 2.25050

3-Bromophthalide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 38-41
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R38
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromophthalide

3-Bromophthalide: A Comprehensive Overview

3-Bromophthalide (CAS No. 6940-49-4) is a compound of significant interest in various scientific and industrial applications. This compound, also known as bromo-phthalide, belongs to the class of phthalides, which are derivatives of phthalic anhydride. The phthalide structure is characterized by a bicyclic system consisting of a benzene ring fused with a lactone ring. The presence of a bromine atom at the third position of the benzene ring in 3-bromophthalide imparts unique chemical and physical properties to the compound.

The synthesis of 3-bromophthalide typically involves bromination reactions, where phthalic anhydride or its derivatives are subjected to brominating agents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of bromo-phthalides, reducing side reactions and improving yield. These methods often utilize transition metal catalysts, such as palladium or copper, which facilitate the bromination process with high precision.

One of the most notable applications of 3-bromophthalide is in the field of organic synthesis. The compound serves as an intermediate in the preparation of various pharmaceutical agents, agrochemicals, and specialty chemicals. Its reactivity towards nucleophilic substitution and elimination reactions makes it a valuable building block for constructing complex molecular architectures. For instance, 3-bromophthalide can undergo alkylation or acylation reactions to yield derivatives with enhanced biological activity.

Recent studies have highlighted the potential of bromo-phthalides in drug discovery. Researchers have explored the use of 3-bromophthalide as a precursor for designing anti-inflammatory, antiviral, and anticancer agents. For example, derivatives of bromo-phthalides have shown promising activity against certain strains of herpes simplex virus (HSV) by inhibiting viral replication. Additionally, some studies suggest that these compounds may possess anti-tumor properties by modulating key signaling pathways involved in cancer progression.

In the realm of materials science, 3-bromophthalide has found applications in the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds with other monomers enables the creation of materials with tailored mechanical and thermal properties. Recent research has focused on incorporating bromo-phthalides into bio-based polymers, contributing to the growing demand for sustainable materials.

The environmental impact of 3-bromophthalide has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under aerobic conditions, bromo-phthalides can undergo microbial degradation, reducing their persistence in the environment. However, further research is needed to fully understand their long-term ecological effects.

In conclusion, 3-bromophthalide (CAS No. 6940-49-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.